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Compound of Interest

Compound Name: Boc-Lys(Z)-OH (DCHA)

Cat. No.: B102004

For researchers, scientists, and professionals in drug development, the safe handling and
disposal of chemical reagents are paramount to ensuring a secure laboratory environment and
maintaining regulatory compliance. This guide provides essential, immediate safety and
logistical information for the proper disposal of Boc-Lys(Z)-OH (DCHA), a common reagent in
peptide synthesis. Adherence to these procedures will help minimize risks and ensure that
waste is managed in an environmentally responsible manner.

Immediate Safety and Disposal Plan

The primary and mandated method for the disposal of Boc-Lys(Z)-OH (DCHA) is through a
certified hazardous waste management service. Under no circumstances should this chemical
be disposed of down the drain or in regular trash.

Key Compound Data

A summary of important data for Boc-Lys(Z)-OH (DCHA) is provided below.
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Property Value

) Na-Carbobenzyloxy-Ne-Boc-L-lysine
Chemical Name ] )
dicyclohexylamine salt[1]

Z-Lys(Boc)-OH DCHA, Cbz-Lys(Boc)-OH

Synonyms DCHALLIZ]

CAS Number 2212-76-2[1]

Molecular Formula C31H51N306[1]

Appearance White powder

Storage Temperature -20°C

Incompatibilities Strong oxidizing reagents, Strong acids[1]

Oxides of carbon (CO, CO3z) and nitrogen (NO,

Hazardous Decomposition
NO2, ..)[1][3]

Experimental Protocol: Waste Disposal Procedure

This protocol outlines the step-by-step methodology for the safe disposal of Boc-Lys(Z)-OH
(DCHA) waste.

Objective: To safely collect, label, and arrange for the disposal of Boc-Lys(Z)-OH (DCHA)
waste in accordance with institutional and regulatory standards.

Materials:

o Appropriate Personal Protective Equipment (PPE): safety goggles, lab coat, chemical-
resistant gloves.

» Designated, sealable, and clearly labeled hazardous waste container compatible with the
chemical.

» Weigh boats, spatulas, and other contaminated disposable items.

¢ Chemical fume hood.
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Procedure:

o Personal Protective Equipment (PPE): Before handling the waste, ensure you are wearing
appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.[1]

o Waste Segregation and Collection:

o Perform all handling of the solid waste within a certified chemical fume hood to avoid dust
inhalation.[1]

o Collect all solid waste of Boc-Lys(Z)-OH (DCHA), including residual amounts from original
containers and any contaminated disposable items (e.g., weigh boats, spatulas), in a
dedicated, sealable hazardous waste container.

o For spills, do not use water. Gently sweep the solid material into the designated hazardous
waste container.[1]

e Labeling:
o Clearly label the hazardous waste container with the words "Hazardous Waste".

o Include the full chemical name: "Na-Carbobenzyloxy-Ne-Boc-L-lysine dicyclohexylamine
salt" and the CAS number "2212-76-2".

o Indicate the approximate amount of waste in the container.
o Storage of Waste:

o Store the sealed hazardous waste container in a designated, well-ventilated, and cool
area.

o Ensure the storage area is away from incompatible materials such as strong oxidizing
agents and strong acids.[1]

e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) office to schedule a
pickup for the hazardous waste.
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o Follow all institutional procedures for waste manifest and handover.

Waste must be disposed of in accordance with federal, state, and local environmental control
regulations.[1][4]

Disposal Decision Pathway

The following diagram illustrates the logical workflow for the proper disposal of Boc-Lys(Z)-OH
(DCHA).
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Caption: Disposal workflow for Boc-Lys(Z)-OH (DCHA).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Lys(Z2)-OH (DCHA)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b102004#boc-lys-z-oh-dcha-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b102004?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

